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Compound of Interest

Compound Name: Acid-PEG2-NHS ester

Cat. No.: B8114217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and

experimental protocols for Acid-PEG2-NHS ester, a heterobifunctional crosslinker widely used

in bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and

other protein modifications.

Core Chemical Properties
Acid-PEG2-NHS ester is a versatile molecule featuring a carboxylic acid and an N-

hydroxysuccinimide (NHS) ester, separated by a two-unit polyethylene glycol (PEG) spacer.

This structure allows for the sequential and specific conjugation of two different molecules. The

PEG spacer enhances the solubility and flexibility of the linker, which can be advantageous in

biological systems.[1]

Physicochemical Characteristics
A summary of the key physicochemical properties of Acid-PEG2-NHS ester is presented in the

table below.
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Property Value Reference

Chemical Formula C₁₂H₁₇NO₈ [2]

Molecular Weight 303.27 g/mol [1][2]

Purity ≥95% [1]

Appearance White to off-white solid

Solubility
Soluble in anhydrous DMSO

and DMF

Storage and Handling
Proper storage and handling are crucial to maintain the reactivity of Acid-PEG2-NHS ester.

Condition Recommendation Reference

Storage Temperature -20°C

Handling

Store in a dry environment,

protected from light. Use

anhydrous solvents like DMSO

or DMF for reconstitution.

Avoid moisture to prevent

hydrolysis of the NHS ester. It

is recommended to equilibrate

the vial to room temperature

before opening to prevent

moisture condensation.

Prepare solutions immediately

before use and do not store

them.

Reactivity and Stability
The utility of Acid-PEG2-NHS ester lies in the reactivity of its terminal functional groups. The

NHS ester reacts efficiently with primary amines to form stable amide bonds, while the
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carboxylic acid can be coupled to amines or other nucleophiles.

NHS Ester Reactivity and Hydrolysis
The primary reaction of the NHS ester is with the primary amines found on proteins (e.g., the

side chain of lysine residues or the N-terminus) to form a stable amide bond. This reaction is

most efficient in the pH range of 7.2 to 8.5. However, the NHS ester is susceptible to

hydrolysis, which is a competing reaction that increases with pH.

The following table summarizes the hydrolysis rates of NHS esters at different pH values and

temperatures.

pH Temperature (°C)
Half-life of
Hydrolysis

Reference

7.0 0 4-5 hours

8.6 4 10 minutes

8.0 Room Temperature ~1 hour

The competition between the desired aminolysis (reaction with amine) and the undesired

hydrolysis is a critical consideration in experimental design.

Acid-PEG2-NHS ester
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Reaction pathway of Acid-PEG2-NHS ester.

Experimental Protocols
The following are generalized protocols for the use of Acid-PEG2-NHS ester in protein

labeling. The specific conditions may need to be optimized for your particular application.

General Protein Labeling with NHS Ester
This protocol describes the basic steps for conjugating an NHS ester to a protein.

Materials:

Protein solution (5-20 mg/mL in an amine-free buffer)

Acid-PEG2-NHS ester

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.5 (e.g., PBS) or 0.1 M

bicarbonate buffer (pH 8-9)

Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine

Desalting column or dialysis equipment for purification

Procedure:

Prepare the Protein: Dissolve the protein in the Reaction Buffer at a concentration of 5-20

mg/mL. Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as they will

compete with the reaction.

Prepare the NHS Ester Solution: Immediately before use, dissolve the Acid-PEG2-NHS
ester in a minimal amount of anhydrous DMF or DMSO. A stock concentration of 10 mM is

often used.

Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved NHS ester to the

protein solution. Gently mix and incubate for 30-60 minutes at room temperature or 2 hours

on ice.
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Quench the Reaction: Stop the reaction by adding the Quenching Buffer to a final

concentration of 20-50 mM. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, unreacted NHS ester and byproducts by size exclusion

chromatography (e.g., a desalting column) or dialysis.

Preparation

Reaction

Purification
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(amine-free buffer)

Mix Protein and NHS Ester

Prepare NHS Ester Solution
(anhydrous DMSO/DMF)

Incubate
(RT or 4°C)

Quench Reaction
(Tris or Glycine)

Purify Conjugate
(Desalting column/Dialysis)

Click to download full resolution via product page

General experimental workflow for protein labeling.

Applications in Drug Development
Acid-PEG2-NHS ester is particularly valuable in the field of drug development, especially for

the creation of Antibody-Drug Conjugates (ADCs). In this context, the NHS ester can be used
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to attach a linker-payload to the antibody, while the terminal carboxylic acid can be used for

further modifications or to attach the linker to the drug. The PEG spacer can improve the

pharmacokinetic properties of the resulting ADC.

Conclusion
Acid-PEG2-NHS ester is a versatile and valuable tool for researchers and scientists in various

fields. Its well-defined chemical properties, coupled with established protocols for its use, make

it a reliable choice for bioconjugation applications. Understanding its reactivity, particularly the

competition between aminolysis and hydrolysis, is key to designing successful experiments and

achieving high-quality conjugates for research and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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